Cas no 1252148-02-9 (N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(1,2-dithiolan-3-yl)pentanamide)

• Product Name: N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(1,2-dithiolan-3-yl)pentanamide
• CAS No: 1252148-02-9
• MF: C₂₁H₃₁NO₃S₂
• MW: 409.605743646622
• CID: 6231520
• PubChem ID: 51112539
• Update Time: 2025-07-16

N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(1,2-dithiolan-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• Z269198952
• N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(1,2-dithiolan-3-yl)pentanamide
• EN300-26601587
• 1252148-02-9
• AKOS033982831
• N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(dithiolan-3-yl)pentanamide

• Inchi： 1S/C21H31NO3S2/c1-15(2)21(16-8-9-18-19(14-16)25-12-5-11-24-18)22-20(23)7-4-3-6-17-10-13-26-27-17/h8-9,14-15,17,21H,3-7,10-13H2,1-2H3,(H,22,23)
• InChI Key： HYKXCPDLIFSBJL-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NC(C1=CC=C2C(=C1)OCCCO2)C(C)C)=O

Computed Properties

• Exact Mass: 409.17453620g/mol
• Monoisotopic Mass: 409.17453620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides

Additional information on N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(1,2-dithiolan-3-yl)pentanamide

Comprehensive Analysis of N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(1,2-dithiolan-3-yl)pentanamide (CAS No. 1252148-02-9)

The compound N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(1,2-dithiolan-3-yl)pentanamide, identified by its CAS No. 1252148-02-9, represents a fascinating area of research in medicinal chemistry and drug discovery. With its complex structure featuring a benzodioxepin core and a dithiolane moiety, this molecule has garnered attention for its potential applications in targeting oxidative stress-related pathways and modulating cellular redox balance. Researchers are particularly interested in its unique combination of a lipophilic 2-methylpropyl side chain and the polar pentanamide tail, which may influence its pharmacokinetic properties.

Recent studies have highlighted the growing importance of redox-modulating compounds in addressing age-related diseases and metabolic disorders. The 1,2-dithiolan-3-yl group in this molecule is structurally analogous to alpha-lipoic acid, a well-known antioxidant that has shown promise in managing diabetic neuropathy and other conditions. This similarity has led to speculation about potential applications in neuroprotection and mitochondrial support, topics that consistently rank high in scientific literature searches and public health discussions.

The 3,4-dihydro-2H-1,5-benzodioxepin scaffold present in this compound belongs to a class of privileged structures in medicinal chemistry, known for their ability to interact with multiple biological targets. Pharmaceutical researchers are actively investigating such scaffolds for their potential in developing GPCR modulators and CNS-active compounds, addressing the increasing demand for novel neurological therapeutics. The structural complexity of this molecule, particularly the fusion of heterocyclic systems, makes it an interesting subject for computational chemistry and molecular docking studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1252148-02-9 presents several challenges that have become hot topics in organic chemistry forums. The incorporation of both the benzodioxepin and dithiolane rings requires careful consideration of protecting group strategies and selective reduction methods. These synthetic hurdles have sparked discussions about innovative approaches to heterocycle formation and stereoselective synthesis, particularly among researchers focusing on complex molecule construction.

In the context of drug development, the physicochemical properties of N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(1,2-dithiolan-3-yl)pentanamide warrant detailed investigation. The balance between its lipophilic benzodioxepin portion and the more polar dithiolane-pentanamide segment suggests interesting membrane permeability characteristics. Such properties are crucial for blood-brain barrier penetration, a key consideration in CNS drug design that frequently appears in pharmaceutical research queries.

The scientific community has shown growing interest in the potential structure-activity relationships of this compound. Preliminary computational analyses suggest that modifications to the 2-methylpropyl substituent or the pentanamide linker could significantly alter biological activity. These findings align with current trends in fragment-based drug discovery and medicinal chemistry optimization, topics that dominate recent publications in drug development journals.

Analytical characterization of CAS No. 1252148-02-9 presents unique challenges due to the presence of both the benzodioxepin and dithiolane moieties. Advanced techniques such as NMR spectroscopy and mass spectrometry are required to fully elucidate its structure and confirm purity. These analytical aspects connect to broader discussions in chemical forums about complex molecule characterization and quality control in pharmaceutical development.

The potential biological activities of this compound have generated considerable speculation in research circles. While specific data may be limited, the structural features suggest possible interactions with redox-sensitive enzymes and cellular signaling pathways. These possibilities align with current research trends focusing on small molecule modulators of cellular stress responses, a rapidly growing field in molecular medicine.

From a formulation perspective, the stability profile of N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-5-(1,2-dithiolan-3-yl)pentanamide requires careful evaluation, particularly regarding the dithiolane ring which may be sensitive to oxidation. This consideration touches upon important topics in pharmaceutical technology, such as prodrug development and formulation strategies for sensitive compounds, frequently searched subjects in pharmaceutical sciences.

In conclusion, CAS No. 1252148-02-9 represents an intriguing case study at the intersection of synthetic chemistry, medicinal chemistry, and drug development. Its complex structure incorporating both benzodioxepin and dithiolane moieties offers multiple angles for scientific investigation, from fundamental chemical studies to potential therapeutic applications. As research continues to explore the properties and potential of this compound, it serves as an excellent example of how complex molecular architectures can inspire new directions in pharmaceutical science and chemical biology.